Cas no 819861-96-6 (1-ethynyl-2,3,4-trifluorobenzene)

1-ethynyl-2,3,4-trifluorobenzene is a versatile organic compound characterized by its trifluoromethyl substituents. This compound exhibits exceptional stability and high purity, making it suitable for various synthetic applications. Its unique structure contributes to its enhanced reactivity, facilitating efficient chemical transformations. The trifluoromethyl groups also impart desirable physical properties, such as low volatility and high thermal stability.

1-ethynyl-2,3,4-trifluorobenzene structure

819861-96-6 structure

Product Name:1-ethynyl-2,3,4-trifluorobenzene

CAS No:819861-96-6

MF:C₈H₃F₃

MW:156.104632616043

CID:702207

PubChem ID:23115721

Update Time:2025-10-17

1-ethynyl-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-ethynyl-2,3,4-trifluoro-
- 1-ethynyl-2,3,4-trifluorobenzene
- CJVZHWNKDYIPSD-UHFFFAOYSA-N
- DTXSID90630719
- SCHEMBL2906588
- 819861-96-6
- CS-0304588
- EN300-1231432
- AKOS012332373
- 2,3,4-Trifluorophenylacetylene
- MFCD11655772
- MDL： MFCD11655772
- Inchi： 1S/C8H3F3/c1-2-5-3-4-6(9)8(11)7(5)10/h1,3-4H
- InChI Key： CJVZHWNKDYIPSD-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1C#C)F)F

Computed Properties

Exact Mass: 156.01868458g/mol
Monoisotopic Mass: 156.01868458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 0Å²

1-ethynyl-2,3,4-trifluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1231432-1.0g	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		1g	$0.0	2023-06-08
Enamine	EN300-1231432-50mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		50mg	$468.0	2023-10-02
Enamine	EN300-1231432-100mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		100mg	$490.0	2023-10-02
Enamine	EN300-1231432-250mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		250mg	$513.0	2023-10-02
Enamine	EN300-1231432-500mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		500mg	$535.0	2023-10-02
Enamine	EN300-1231432-1000mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		1000mg	$557.0	2023-10-02
Enamine	EN300-1231432-2500mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		2500mg	$1089.0	2023-10-02
Enamine	EN300-1231432-5000mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		5000mg	$1614.0	2023-10-02
Enamine	EN300-1231432-10000mg	1-ethynyl-2,3,4-trifluorobenzene	819861-96-6		10000mg	$2393.0	2023-10-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1375258-50mg	1-Ethynyl-2,3,4-trifluorobenzene	819861-96-6	98%	50mg	￥22323.00	2024-07-28